Cas no 2228373-98-4 (1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol)

• Product Name: 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol
• CAS No: 2228373-98-4
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6410362
• PubChem ID: 165629004
• Update Time: 2025-05-22

1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol
• EN300-1784908
• 2228373-98-4

• Inchi： 1S/C15H18O2/c1-15(2,16)10-11-8-9-14(17-3)13-7-5-4-6-12(11)13/h4-9,16H,10H2,1-3H3
• InChI Key： FCXWRYHPZFYPEA-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol (CAS No. 2228373-98-4)

The compound 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol (CAS No. 2228373-98-4) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a 4-methoxynaphthalene moiety linked to a 2-methylpropan-2-ol group, which contributes to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug discovery and functional material design.

In recent years, the demand for naphthalene derivatives like 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol has surged, driven by their versatility in synthetic chemistry. Researchers are particularly interested in its role as an intermediate for fluorescent probes and bioactive molecules. The methoxy group and tertiary alcohol functionality in this compound make it a valuable building block for designing molecules with tailored electronic and steric properties.

The synthesis of 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol typically involves Grignard reactions or nucleophilic substitutions on 1-methoxy-4-bromonaphthalene. Its purity and stability are critical for applications, prompting advanced analytical techniques like HPLC and NMR spectroscopy for characterization. The compound's logP value and solubility profile are frequently studied to predict its behavior in biological systems.

From an industrial perspective, CAS No. 2228373-98-4 is often discussed in contexts like green chemistry and sustainable synthesis. With growing environmental concerns, researchers explore catalyst-free or microwave-assisted methods to produce this compound efficiently. These approaches align with the 12 Principles of Green Chemistry, reducing waste and energy consumption.

In the pharmaceutical sector, 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol is investigated for its potential as a kinase inhibitor scaffold or allosteric modulator. Computational studies using molecular docking and QSAR models help predict its interactions with biological targets. Such applications are relevant to current trends in personalized medicine and targeted drug delivery.

The compound's UV absorption characteristics also make it interesting for optoelectronic materials. Researchers examine its incorporation into OLEDs or photoresponsive polymers, addressing the demand for energy-efficient displays. This aligns with global interest in renewable energy technologies and smart materials.

Quality control of 2228373-98-4 involves rigorous chromatographic separation and spectroscopic validation. Regulatory compliance with ICH guidelines ensures its suitability for research and development. Storage conditions typically recommend anhydrous environments to preserve its chemical integrity.

Future directions for 1-(4-methoxynaphthalen-1-yl)-2-methylpropan-2-ol may include nanocarrier functionalization for drug delivery or metal-organic frameworks (MOFs) for catalytic applications. Its structural flexibility allows modifications to enhance binding affinity or material durability, making it a compound of enduring scientific interest.